3-Benzyl-5-isopropyl-2-oxo-1,3-oxazolidine-4-carboxylic acid

Specification

• CAS No.: 1269442-37-6
• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol
• IUPAC Name: 3-benzyl-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic acid
• Standard InChI: InChI=1S/C14H17NO4/c1-9(2)12-11(13(16)17)15(14(18)19-12)8-10-6-4-3-5-7-10/h3-7,9,11-12H,8H2,1-2H3,(H,16,17)
• Standard InChI Key: PXNKOCGTFYRCJV-UHFFFAOYSA-N
• SMILES: CC(C)C1C(N(C(=O)O1)CC2=CC=CC=C2)C(=O)O
• Canonical SMILES: CC(C)C1C(N(C(=O)O1)CC2=CC=CC=C2)C(=O)O

Introduction

Basic Information and Structural Features

3-Benzyl-5-isopropyl-2-oxo-1,3-oxazolidine-4-carboxylic acid is characterized by a five-membered oxazolidine ring containing both oxygen and nitrogen atoms. The compound features several key structural elements that contribute to its chemical properties and potential applications: a benzyl substituent attached to the nitrogen atom at position 3, an isopropyl group at position 5, a carbonyl (oxo) group at position 2, and a carboxylic acid functionality at position 4.

The compound's structure creates a specific three-dimensional arrangement that positions the functional groups in particular orientations. This spatial configuration is essential for its chemical reactivity and potential biological activity. The rigidity provided by the oxazolidine ring scaffold makes it particularly interesting for medicinal chemistry applications where conformational stability is often required for effective receptor binding.

Identification and Nomenclature

The compound is identified by several specific identifiers and naming conventions in chemical databases and literature:

Identifier Type	Value
CAS Number	1269442-37-6
IUPAC Name	3-benzyl-2-oxo-5-propan-2-yl-1,3-oxazolidine-4-carboxylic acid
PubChem Compound ID	54775320
Canonical SMILES	CC(C)C1C(N(C(=O)O1)CC2=CC=CC=C2)C(=O)O
Standard InChIKey	PXNKOCGTFYRCJV-UHFFFAOYSA-N

Table 1: Chemical identifiers for 3-Benzyl-5-isopropyl-2-oxo-1,3-oxazolidine-4-carboxylic acid

Physicochemical Properties

The physicochemical properties of 3-Benzyl-5-isopropyl-2-oxo-1,3-oxazolidine-4-carboxylic acid determine its behavior in various chemical environments and its suitability for different applications. These properties are essential for understanding its potential uses in pharmaceutical formulations, chemical reactions, and material development.

Basic Physical Properties

Property	Value
Molecular Formula	C₁₄H₁₇NO₄
Molecular Weight	263.29 g/mol
Physical State	Not specified in literature
Density	1.3±0.1 g/cm³
Boiling Point	509.1±50.0 °C at 760 mmHg
Melting Point	Not available in current literature

Table 2: Physical properties of 3-Benzyl-5-isopropyl-2-oxo-1,3-oxazolidine-4-carboxylic acid

Storage Condition	Recommended Duration
-4°C	6-12 weeks
-20°C	1-2 years
Transportation	0°C conditions

Table 3: Recommended storage conditions for 3-Benzyl-5-isopropyl-2-oxo-1,3-oxazolidine-4-carboxylic acid

Current Research Status and Future Directions

Research Opportunities

Several promising research avenues for 3-Benzyl-5-isopropyl-2-oxo-1,3-oxazolidine-4-carboxylic acid include:

• Comprehensive evaluation of its biological activity, particularly potential antimicrobial properties

• Exploration of its utility as a chiral auxiliary in asymmetric synthesis applications

• Development of more efficient and stereoselective synthetic routes

• Investigation of structure-activity relationships through systematic modification of the benzyl, isopropyl, or carboxylic acid groups

• Evaluation of its potential as a building block for more complex bioactive molecules

Comparative Analysis with Related Compounds

Understanding the relationship between 3-Benzyl-5-isopropyl-2-oxo-1,3-oxazolidine-4-carboxylic acid and similar compounds can provide valuable insights. For example, related compounds like (S)-Benzyl 4-isopropyl-2,5-dioxooxazolidine-3-carboxylate share structural similarities but differ in the arrangement of functional groups, potentially leading to different properties and applications.

Comparative studies focusing on differences in reactivity, biological activity, and synthetic utility would contribute significantly to the field's understanding of structure-property relationships in this class of compounds.